molecular formula C18H18FN5O2 B6200624 1-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-nitro-1H-indazole CAS No. 727692-55-9

1-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-nitro-1H-indazole

Cat. No. B6200624
CAS RN: 727692-55-9
M. Wt: 355.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-(4-Fluorophenyl)piperazin-1-yl)methyl-5-nitro-1H-indazole, otherwise known as 4-F-PIPER, is a synthetic compound that has been studied extensively in the past decade for its potential applications in scientific research. It is a member of the piperazine family of compounds, which are known for their ability to interact with a variety of biological molecules. 4-F-PIPER has been studied for its potential use in various applications, including as an inhibitor of protein kinases, an agonist of G-protein coupled receptor (GPCR) signaling, and as an inhibitor of protein synthesis.

Mechanism of Action

The mechanism of action of 4-F-PIPER is not fully understood, but it is believed to act as a competitive inhibitor of protein kinases, which are enzymes that catalyze the transfer of phosphate groups from ATP to proteins. It is also believed to act as an agonist of 1-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-nitro-1H-indazole signaling, which is a type of cell signaling that is mediated by G-protein coupled receptors. Finally, 4-F-PIPER is believed to act as an inhibitor of protein synthesis, which is the process by which proteins are synthesized from amino acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-F-PIPER have not been studied extensively, but it is believed to have anti-inflammatory and anti-angiogenic properties. In addition, it has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 4-F-PIPER in laboratory experiments include its relatively simple synthesis and the fact that it is relatively inexpensive. Additionally, it has been studied extensively for its potential use in scientific research, so there is a wealth of available information about its properties and potential applications. The main limitation of using 4-F-PIPER in laboratory experiments is that its mechanism of action is not fully understood, so it is difficult to predict its effects in different contexts.

Future Directions

There are a number of potential future directions for research involving 4-F-PIPER. These include further studies of its mechanism of action, its potential use in the treatment of cancer, and its potential use as an anti-inflammatory and anti-angiogenic agent. Additionally, further studies could be done to explore the potential use of 4-F-PIPER in other applications, such as in drug delivery systems and as an inhibitor of protein synthesis. Finally, further studies could be done to explore the potential use of 4-F-PIPER in combination with other compounds to enhance its efficacy and/or reduce its side effects.

Synthesis Methods

The synthesis of 4-F-PIPER is relatively straightforward and involves the reaction of 4-fluorophenylpiperazine with 5-nitro-1H-indazole. The reaction is typically carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as palladium on carbon. The reaction yields the desired product in high yields, typically greater than 95%.

Scientific Research Applications

4-F-PIPER has been studied extensively for its potential application in scientific research. It has been used as an inhibitor of protein kinases, an agonist of 1-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-nitro-1H-indazole signaling, and as an inhibitor of protein synthesis. In addition, it has been studied for its potential use in the treatment of cancer, as an anti-inflammatory agent, and as an inhibitor of angiogenesis.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-nitro-1H-indazole' involves the reaction of 4-(4-fluorophenyl)piperazine with 1-(chloromethyl)-5-nitro-1H-indazole in the presence of a base to form the desired product.", "Starting Materials": ["4-(4-fluorophenyl)piperazine", "1-(chloromethyl)-5-nitro-1H-indazole", "base"], "Reaction": ["Add 4-(4-fluorophenyl)piperazine to a reaction flask", "Add 1-(chloromethyl)-5-nitro-1H-indazole to the reaction flask", "Add a base to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Isolate the product by filtration or other suitable methods"] }

CAS RN

727692-55-9

Molecular Formula

C18H18FN5O2

Molecular Weight

355.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.